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Compound of Interest

Compound Name: 3-Hydrazinoquinoxalin-2-ol

Cat. No.: B372169

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Hydrazinoquinoxalin-2-ol, a
heterocyclic compound belonging to the quinoxaline family. Due to its structural similarity to
other biologically active quinoxalinones, this molecule is of significant interest for research in
medicinal chemistry and drug discovery. This document outlines its chemical properties,
synthesis, and known biological activities, with a focus on its potential as an antimicrobial and
anticancer agent.

Chemical and Physical Properties

3-Hydrazinoquinoxalin-2-ol, with the CAS Number 31595-63-8, is a quinoxaline derivative
characterized by a hydrazine group at the 3-position and a hydroxyl group at the 2-position of
the quinoxaline core. This compound exists in a tautomeric equilibrium with its more stable keto
form, 3-hydrazinyl-1H-quinoxalin-2-one.
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Property Value

CAS Number 31595-63-8

Molecular Formula CsHsN4O

Molecular Weight 176.18 g/mol

IUPAC Name 3-hydrazinyl-1H-quinoxalin-2-one

3-hydrazinoquinoxalin-2-ol, 3-
Synonyms ) ] ]
hydrazinoquinoxalin-2(1H)-one

Synthesis and Experimental Protocols

The synthesis of 3-Hydrazinoquinoxalin-2-ol is typically achieved through the hydrazinolysis
of a suitable precursor, such as quinoxaline-2,3-dione. The following protocols are based on
established methods for the synthesis of the core compound and its derivatives.

Synthesis of 3-Hydrazino-1H-quinoxalin-2-one from 1,4-
Dihydro-quinoxaline-2,3-dione
This protocol describes the direct synthesis of the target compound from a readily available

starting material.[1]

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benthamscience.com [benthamscience.com]

« To cite this document: BenchChem. [A Technical Guide to 3-Hydrazinoquinoxalin-2-ol (CAS:
31595-63-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b372169#3-hydrazinoquinoxalin-2-ol-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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